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Compound of Interest

Compound Name: ML358

Cat. No.: B1676653

An In-depth Analysis of the SKN-1 Pathway Inhibitor and its Implications for Anthelmintic Drug
Development

This technical guide provides a comprehensive overview of the small molecule ML358 and its
significant role in the developmental pathways of nematodes. Specifically, it focuses on
ML358's function as a potent and selective inhibitor of the SKN-1 pathway, a critical regulator
of stress resistance and detoxification in these organisms. This document is intended for
researchers, scientists, and drug development professionals engaged in the field of
anthelmintic research.

Introduction to ML358

ML358 has been identified as a first-in-class small molecule inhibitor of the SKN-1 pathway in
nematodes.[1] SKN-1, a transcription factor, plays a crucial role in the embryonic development
of nematodes and in the upregulation of genes responsible for xenobiotic metabolism, which
can lead to anthelmintic resistance.[1] The distinct differences in the regulation and DNA
binding of SKN-1 compared to its mammalian homolog, Nrf2, make it a highly promising and
selective target for novel anthelmintic therapies.[1] ML358 was discovered through a high-
throughput screening process and subsequent structure-activity relationship studies.[1]

Quantitative Data on ML358

The following tables summarize the key quantitative data reported for ML358, highlighting its
potency, selectivity, and safety profile.
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Table 1: Potency and Efficacy of ML358

Parameter Value Reference

IC50 (SKN-1 Pathway

0.24 uM 1
Inhibition) H s

Emax (SKN-1 Pathway

i 100% [1]
Inhibition)

Table 2: Toxicity and Selectivity of ML358

Parameter Organism/Cell Line  Value Reference

LC50 C. elegans > 64 uM [1]

Fa2N-4 immortalized
LC50 >5.0 uM [1]
human hepatocytes

o ] Mammalian ]
Activity against Nrf2 o Inactive [1]
detoxification pathway

Signaling Pathway of SKN-1 and ML358's Point of
Intervention

The SKN-1 pathway is a central regulator of the oxidative stress response and detoxification in
nematodes. Understanding this pathway is crucial to comprehending the mechanism of action
of ML358.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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